2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol

• IUPAC Name: 2-[5-(3-chlorophenoxy)pentylamino]ethanol
• InChI: InChI=1S/C13H20ClNO2/c14-12-5-4-6-13(11-12)17-10-3-1-2-7-15-8-9-16/h4-6,11,15-16H,1-3,7-10H2
• InChI Key: JGNIUBNVTKVGAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OCCCCCNCCO
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol

Description

2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol, also known as CP55940, is a synthetic cannabinoid that was first synthesized in the 1980s. It is a potent agonist of the cannabinoid receptors, which are present in the central nervous system and are responsible for mediating the effects of cannabinoids such as THC. CP55940 has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience.

Mechanism of Action

2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol activates the cannabinoid receptors in the central nervous system, which are responsible for mediating the effects of cannabinoids. This activation leads to a variety of effects, including the modulation of neurotransmitter release, the inhibition of pain signaling, and the regulation of appetite and metabolism.
Biochemical and Physiological Effects:
2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pain signaling, and the regulation of appetite and metabolism. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol for use in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows for precise control over the activation of these receptors, which is important for studying their effects on various physiological processes. However, one limitation of 2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol is its potential for toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are many potential future directions for research on 2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol and cannabinoids in general. Some possible areas of focus include the development of new drugs for the treatment of pain and inflammation, the investigation of the role of cannabinoids in neurodegenerative diseases such as Alzheimer's and Parkinson's, and the study of the effects of cannabinoids on the immune system.

Synthesis Methods

2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol is synthesized using a multi-step process that involves the reaction of various chemical intermediates. The first step involves the reaction of 3-chlorophenol with pentylamine to form the intermediate 5-(3-chlorophenoxy)pentylamine. This intermediate is then reacted with ethylene oxide to form the final product, 2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol.

Scientific Research Applications

2-{[5-(3-chlorophenoxy)pentyl]amino}ethanol has been widely used in scientific research for its ability to activate the cannabinoid receptors. This has led to its use in a variety of applications, including the study of the mechanisms of action of cannabinoids, the development of new drugs for the treatment of various diseases, and the investigation of the potential therapeutic effects of cannabinoids.